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Compound of Interest

Compound Name: 1-Phenyl-1,2-butanediol

Cat. No.: B15220228

Essential Safety Precautions for Handling 1-
Phenyl-1,2-butanediol

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides essential, immediate safety and
logistical information for the handling of 1-Phenyl-1,2-butanediol, including personal protective
equipment (PPE) recommendations and disposal guidance.

When handling 1-Phenyl-1,2-butanediol, it is crucial to use appropriate personal protective
equipment (PPE) to minimize exposure and ensure personal safety. While a specific Safety
Data Sheet (SDS) for 1-Phenyl-1,2-butanediol is not readily available, data from structurally
similar compounds such as 1,2-Butanediol, (S)-(+)-1-Phenyl-1,2-ethanediol, and 1-
phenylpropane-1,2-diol provide a strong basis for recommended safety protocols.

Personal Protective Equipment (PPE)

Based on the safety data for analogous compounds, the following PPE is recommended when
working with 1-Phenyl-1,2-butanediol:
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PPE Category Recommendation

Wear chemical safety goggles or glasses that
conform to OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

Eye and Face Protection

Wear appropriate protective gloves to prevent

skin exposure.[1][2] Gloves must be inspected
Hand Protection prior to use, and proper glove removal

technique should be followed to avoid skin

contact.

Wear appropriate protective clothing to prevent
) ] skin exposure.[1] In case of skin contact,
Skin and Body Protection ) ] ) ]
immediately remove all contaminated clothing

and rinse the skin with water/shower.[3]

Use in a well-ventilated area.[1] A respiratory
protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or
Respiratory Protection European Standard EN 149 must be followed
whenever workplace conditions warrant
respirator use.[1] If dusts or mists are

generated, respiratory protection is required.[3]

Operational and Disposal Plans

Handling:

Wash hands thoroughly after handling.[1]

Avoid contact with skin and eyes.[1]

Ensure adequate ventilation in the handling area.[1]

Keep away from heat, sparks, and open flames as the compound may be combustible.[1]

Storage:
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» Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
Spill Response:

 In case of a spill, absorb the material with an inert substance (e.g., vermiculite, sand, or
earth) and place it in a suitable container for disposal.[1]

e Ensure adequate ventilation and remove all sources of ignition.[1]
Disposal:
» Waste material must be disposed of in accordance with national and local regulations.

e Do not mix with other waste and handle uncleaned containers as you would the product
itself.

Logical Workflow for Safe Handling

The following diagram illustrates the key steps for safely handling 1-Phenyl-1,2-butanediol.
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If Spill Occurs

Caption: Workflow for the safe handling of 1-Phenyl-1,2-butanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-Phenyl-
1,2-butanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15220228#personal-protective-equipment-for-
handling-1-phenyl-1-2-butanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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